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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the
utilization of Acid Yellow 25 (C.I. 18835) in histological staining. While specific published
protocols for Acid Yellow 25 are not widely available, this document infers a robust protocol
based on the well-established principles of trichrome staining and the known properties of
similar acid dyes used in histology.

Introduction to Acid Yellow 25

Acid Yellow 25 is a water-soluble anionic azo dye.[1][2] In histology, acid dyes are employed
to stain basic tissue components such as cytoplasm, muscle, and collagen.[3] The staining
mechanism relies on the electrostatic interaction between the anionic dye molecules and the
positively charged amino groups of proteins in the tissue. The intensity of this staining is pH-
dependent, with acidic conditions generally enhancing the reaction.[3]

Chemical Properties:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1290562?utm_src=pdf-interest
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/r316091
https://www.chemimpex.com/products/41897
https://www.researchgate.net/publication/394605337_Masson's_Trichrome_staining_for_histology_v1
https://www.researchgate.net/publication/394605337_Masson's_Trichrome_staining_for_histology_v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value

C.I. Name Acid Yellow 25

C.l. Number 18835

CAS Number 6359-85-9

Molecular Formula C23H20N5Na06S2

Molecular Weight 549.55 g/mol

Appearance Yellow/Orange Powder

Solubility Soluble in water; Slightly soluble in ethanol

Applications in Histology

Acid Yellow 25 is primarily used as a counterstain in various histological staining methods,
most notably in trichrome stains.[2] Trichrome stains utilize three different colored dyes to
differentiate between various tissue components within a single sample. In a typical Masson's
trichrome stain, Acid Yellow 25 can be used to stain cytoplasm and muscle fibers in contrast to
the blue or green staining of collagen and the dark staining of cell nuclei.[4][5]

Health and Safety Precautions

Acid Yellow 25 is a chemical reagent and should be handled with appropriate laboratory safety
practices. Consult the Safety Data Sheet (SDS) for detailed information. General safety
precautions include:

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

e Use in a well-ventilated area or under a fume hood.
e Avoid inhalation of dust and contact with skin and eyes.

 In case of contact, rinse thoroughly with water.
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Experimental Protocol: Inferred Masson's Trichrome
with Acid Yellow 25

This protocol is adapted from standard Masson's trichrome methods that utilize other yellow
acid dyes as a counterstain for cytoplasm and muscle.[4][6]

4.1. Reagents and Solutions
e Bouin's Solution (optional, for post-fixation)
e Weigert's Iron Hematoxylin (Solutions A and B)
» Biebrich Scarlet-Acid Fuchsin Solution
e Phosphomolybdic/Phosphotungstic Acid Solution (5% aqueous)
e Acid Yellow 25 Staining Solution (0.5% Aqueous):
o Acid Yellow 25: 0.5 g
o Distilled Water: 100 ml
o Glacial Acetic Acid: 1 ml (to acidify the solution and enhance staining)
» 1% Acetic Acid Solution
e Graded alcohols (70%, 95%, 100%)
¢ Xylene or xylene substitute
e Resinous mounting medium

4.2. Staining Procedure
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Step Reagent Time Purpose
1 Xylene 2 x5 min Deparaffinization
Graded Alcohols ) )
2 2 x 3 min each Rehydration
(100%, 95%, 70%)
3 Distilled Water Rinse
Bouin's Solution Mordanting to improve
4 ] 1 hour at 56°C ] ]
(optional) stain quality
_ _ Remove picric acid
5 Running Tap Water 5-10 min )
from Bouin's
Weigert's Iron ) o
6 ) 10 min Nuclear staining
Hematoxylin
7 Running Tap Water 10 min Washing
8 Distilled Water Rinse
Biebrich Scarlet-Acid ) Staining of cytoplasm
9 ) 10-15 min
Fuchsin and muscle
10 Distilled Water Rinse
Phosphomolybdic/Pho ) Differentiation
11 ] ] 10-15 min )
sphotungstic Acid (decolorizes collagen)
Acid Yellow 25 ) Counterstain for
12 ) 5-10 min
Solution (0.5%) cytoplasm and muscle
13 1% Acetic Acid 1 min Differentiation
14 Distilled Water Rinse
Graded Alcohols ) )
15 2 x 2 min each Dehydration
(95%, 100%)
16 Xylene or substitute 2 x5 min Clearing
17 Mounting Medium - Coverslipping
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4.3. Expected Results
e Nuclei: Black
e Cytoplasm, Muscle, Erythrocytes: Shades of yellow to reddish-yellow

o Collagen: Blue or Green (depending on the subsequent counterstain used in a full trichrome,
or remains unstained if Acid Yellow 25 is the final stain)

Visualizations

Experimental Workflow for Trichrome Staining with Acid Yellow 25
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Caption: Workflow of the inferred Masson's Trichrome protocol using Acid Yellow 25.
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Logical Relationship of Staining Components

Caption: Interaction of dyes with tissue components in the proposed staining protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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